Time-resolved IR chemiluminescence in gas-phase chemical kinetics
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1999v068n03ABEH000465
Abstract
The time-resolved IR chemiluminescence method based on the study of the chemiluminescence of vibrationally excited molecules formed in chemical reactions is discussed. The approaches used in the study of elementary reactions and complex processes are systematised. The technique is compared with other methods for the study of gas-phase chemical kinetics. The bibliography includes 76 references.
Recommended Literature
- [1] Nitrogen heterocycle and polynuclear hydrocarbon fluorescence and adsorption effects in the presence of silica gel. Applications in high-pressure liquid and microcolumn chromatography
- [2] High throughput extraction of plasma using a secondary flow-aided inertial microfluidic device†
- [3] Sequential transformations in assemblies based on octamolybdate clusters and 1,2-bis(4-pyridyl)ethane†‡
- [4] Ru@Ni3S2 nanorod arrays as highly efficient electrocatalysts for the alkaline hydrogen evolution reaction†
- [5] Correction: A binary catalyst system of a cationic Ru–CNC pincer complex with an alkali metal salt for selective hydroboration of carbon dioxide
- [6] A microfluidic concentrator array for quantitative predation assays of predatory microbes†
- [7] Experimental study on single biomolecule sensing using MoS2–graphene heterostructure nanopores†
- [8] Modulating the shuttling motion of [2]rotaxanes built of p-xylylenediamine units through permethylation at the benzylic positions of the ring†
- [9] A one-step method to produce graphene–Fe3O4 composites and their excellent catalytic activities for three-component coupling of aldehyde, alkyne and amine†
- [10] Inside front cover